Cas no 1203251-69-7 (6-ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole)

• Product Name: 6-ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole
• CAS No: 1203251-69-7
• MF: C₂₀H₂₅N₅O₂S
• MW: 399.50980257988
• CID: 6171223
• PubChem ID: 45501871
• Update Time: 2025-11-01

6-ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole
• 1203251-69-7
• 6-ethoxy-2-{4-[1-(propan-2-yl)-1H-pyrazole-3-carbonyl]piperazin-1-yl}-1,3-benzothiazole
• [4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-propan-2-ylpyrazol-3-yl)methanone
• F5094-0992
• AKOS024497176
• VU0634861-1
• (4-(6-ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(1-isopropyl-1H-pyrazol-3-yl)methanone

• Inchi： 1S/C20H25N5O2S/c1-4-27-15-5-6-16-18(13-15)28-20(21-16)24-11-9-23(10-12-24)19(26)17-7-8-25(22-17)14(2)3/h5-8,13-14H,4,9-12H2,1-3H3
• InChI Key： TVKXICMMLOEFRU-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCN(C(C2C=CN(C(C)C)N=2)=O)CC1)OCC

Computed Properties

• Exact Mass: 399.17289623g/mol
• Monoisotopic Mass: 399.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.7Ų

Additional information on 6-ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole

6-ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 1203251-69-7): A Comprehensive Overview

6-Ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 1203251-69-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of an ethoxy group and a pyrazole-linked piperazine ring, contribute to its pharmacological profile and make it a promising candidate for further research and development.

The chemical structure of 6-Ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole is characterized by a central benzothiazole core, which is a heterocyclic system consisting of a benzene ring fused with a thiazole ring. The ethoxy substituent at the 6-position and the pyrazole-linked piperazine moiety at the 2-position are key structural elements that influence the compound's biological activity. The ethoxy group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution, while the pyrazole-piperazine linkage provides additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of 6-Ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-Ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole has also been investigated for its antiviral activity. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a potential lead compound for the development of antiviral drugs.

The anticancer potential of 6-Ethoxy-2-{4-1-(propan-2-yl)-1H-pyrazole-3-carbonylpiperazin-1-yl}-1,3-benzothiazole has also been explored in preclinical studies. Research conducted at several leading institutions has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of 6-Ethoxy-2-{4-1-(propan-2-y l)-1H-pyrazole - 3 - carbonylpiperazin - 1 - yl} - 1 , 3 - benzothiazole have been extensively studied to assess its suitability for clinical development. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further evaluate the safety and efficacy of 6-Ethoxy - 2 - {4 - 1 - (propan - 2 - yl) - 1 H - pyrazol e - 3 - carbonylpiperazin - 1 - yl} - 1 , 3 - benzothiazol e, several clinical trials are currently underway. These trials aim to investigate the compound's therapeutic effects in various disease models and to identify any potential side effects or adverse reactions. Preliminary results from these trials have been promising, with no significant safety concerns reported to date.

In conclusion, 6-Ethoxy - 2 - {4 - 1 - (propan - 2 - yl) - 1 H - pyrazol e - 3 - carbonylpiperazin - 1 - yl} - 1 , 3 - benzothiazol e (CAS No. 1203251 - 69 - 7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.